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Compound of Interest

Compound Name: Antibacterial agent 107

Cat. No.: B12414151 Get Quote

Providing essential safety and logistical information for handling chemical agents is paramount

for the well-being of researchers and professionals in laboratory settings. However, the

designation "Antibacterial agent 107" is not a unique identifier and corresponds to several

different commercial products, each with distinct chemical compositions and associated

handling requirements. To ensure the highest degree of safety, it is imperative to consult the

specific Safety Data Sheet (SDS) provided by the manufacturer for the exact product in use.

A review of available safety documents reveals various products with similar names, including

"E-107," "Detach 107," "Sika Injection-107," and "United 107 Aerosol." The safety protocols for

these substances vary significantly, underscoring the danger of making assumptions based on

a non-specific name. For instance, some formulations are relatively benign, causing mild skin

or eye irritation, while others are classified as hazardous, potentially causing severe respiratory

issues or having carcinogenic properties.

To obtain the correct and essential safety information, professionals must identify the specific

product by its Chemical Abstracts Service (CAS) number, product code, or manufacturer's

name. Once identified, the Safety Data Sheet (SDS) will serve as the primary source for all

safety and handling protocols.
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While the specific requirements must be sourced from the product's SDS, a general overview

of personal protective equipment for handling antibacterial agents is provided below. This

information is for educational purposes only and should not substitute the guidance in the

specific SDS for "Antibacterial agent 107."

Table 1: General Personal Protective Equipment (PPE) Recommendations

Category Recommended PPE Purpose

Eye Protection
Safety goggles or glasses with

side-shields

To protect against splashes

and airborne particles.

Hand Protection
Chemically resistant gloves

(e.g., nitrile, neoprene)

To prevent skin contact and

absorption.

Body Protection
Laboratory coat or impervious

clothing

To protect skin from accidental

spills.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required if

aerosols are generated or if

specified in the SDS.

To prevent inhalation of

vapors, mists, or dust.

Procedural Guidance: Handling and Disposal
The following table outlines a general operational and disposal plan. The specific procedures

for "Antibacterial agent 107" must be obtained from its Safety Data Sheet.

Table 2: Operational and Disposal Plan
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Stage Procedure

Handling

1. Consult the Safety Data Sheet (SDS) before

use. 2. Ensure adequate ventilation. 3. Wear

appropriate Personal Protective Equipment

(PPE). 4. Avoid direct contact with skin and

eyes. 5. Do not eat, drink, or smoke in the

handling area.

Storage

1. Store in a tightly closed, original container. 2.

Keep in a cool, dry, and well-ventilated area. 3.

Store away from incompatible materials as

specified in the SDS.

Spill Response

1. Evacuate the area if necessary. 2. Wear

appropriate PPE. 3. Contain the spill using

absorbent materials. 4. Collect the spilled

material into a suitable container for disposal. 5.

Clean the spill area as recommended in the

SDS.

Disposal

1. Dispose of waste in accordance with local,

state, and federal regulations. 2. Do not dispose

of down the drain unless permitted by the SDS

and local regulations. 3. Contaminated

packaging should be treated as hazardous

waste.

Experimental Workflow: Chemical Spill Response
The following diagram illustrates a generalized workflow for responding to a chemical spill. The

specific details of each step for "Antibacterial agent 107" will be dictated by its physical and

chemical properties as outlined in its SDS.
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Chemical Spill Response Workflow
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To cite this document: BenchChem. [Navigating the Safe Handling of "Antibacterial Agent
107": A Call for Specificity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12414151#personal-protective-equipment-for-
handling-antibacterial-agent-107]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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